Cas no 1171381-90-0 (4-Ethylphenylglyoxal hydrate)

4-Ethylphenylglyoxal hydrate structure
Product Name:4-Ethylphenylglyoxal hydrate
CAS No:1171381-90-0
Molecular Formula:C10H10O2.H2O
Molecular Weight:180.20048
MDL:MFCD08705868
CID:838798
4-Ethylphenylglyoxal hydrate Properties
Names and Identifiers
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- 4-Ethylphenylglyoxal hydrate
- 2-(4-Ethylphenyl)-2-oxoacetaldehyde hydrate
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- MDL: MFCD08705868
- InChIKey: QFDCQUPYEYQFJM-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H10O2.H2O/c1-2-8-3-5-9(6-4-8)10(12)7-11;/h3-7H,2H2,1H3;1H2
- SMILES: CCC1=CC=C(C=C1)C(=O)C=O.O
Computed Properties
- Exact Mass: 180.07900
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Heavy Atom Count: 13
Experimental Properties
- LogP: 1.56630
- PSA: 43.37000
4-Ethylphenylglyoxal hydrate Security Information
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Dangerous goods sign:
- Hazard Statement: Irritant
4-Ethylphenylglyoxal hydrate Customs Data
- Customs Data:
United Statescustoms code:
2918303000Summary:
2918303000 Other Aromatic Carboxylic Acids With Aldehyde Or Ketone Function But Without Other Oxygen Function And Their Derivatives,(excluding Products Of Us Note 3 to Section 6). Rate general: 6.5%. Rate special: Free (A+,AU,BH,CA,CL,CO,D,E,IL,J,JO,K,KR,MA,MX,OM,P,PA,PE,SG). Rate 2: 15.4¢/kg + 57%
4-Ethylphenylglyoxal hydrate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P000E99-100mg |
Benzeneacetaldehyde, 4-ethyl-α-oxo-, hydrate (1:1) |
1171381-90-0 | 97% | 100mg |
$227.00 | ||
A2B Chem LLC | AA17677-1g |
4-Ethylphenylglyoxal hydrate |
1171381-90-0 | 95% | 1g |
$229.00 | ||
Aaron | AR000EHL-100mg |
Benzeneacetaldehyde, 4-ethyl-α-oxo-, hydrate (1:1) |
1171381-90-0 | 98% | 100mg |
$131.00 | 2025-02-13 | |
Alichem | A019115111-10g |
2-(4-Ethylphenyl)-2-oxoacetaldehyde hydrate |
1171381-90-0 | 95% | 10g |
$538.02 | 2023-09-04 | |
Ambeed | A179815-100mg |
2-(4-Ethylphenyl)-2-oxoacetaldehyde hydrate |
1171381-90-0 | 98% | 100mg |
$147.0 | ||
Crysdot LLC | CD12176668-1g |
2-(4-Ethylphenyl)-2-oxoacetaldehyde hydrate |
1171381-90-0 | 95+% | 1g |
$60 | 2024-07-23 | |
eNovation Chemicals LLC | D553960-1g |
4-Ethylphenylglyoxal hydrate |
1171381-90-0 | 97% | 1g |
$1320 | 2022-09-07 | |
Fluorochem | 077179-5g |
4-Ethylphenylglyoxal hydrate |
1171381-90-0 | 95% | 5g |
£735.00 | 2022-03-01 | |
TRC | E702985-100mg |
4-Ethylphenylglyoxal Hydrate |
1171381-90-0 | 100mg |
$ 64.00 | 2023-04-14 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1512142-100mg |
2-(4-Ethylphenyl)-2-oxoacetaldehyde hydrate |
1171381-90-0 | 98% | 100mg |
¥1255.00 |
4-Ethylphenylglyoxal hydrate Related Literature
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1. Reactivity of three-coordinate iron–NHC complexes towards phenylselenol and lithium phenylselenide†Thomas Pugh,Richard A. Layfield Dalton Trans., 2014,43, 4251-4254
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José Manuel Terrés,Roberto Montes,Roberto Cao-Milán Chem. Commun., 2019,55, 9039-9042
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Inbal Davidi,Artyom Semionov,David Eisenberg,Gil Goobes,Roy Shenhar Soft Matter, 2012,8, 7393-7401
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Georgios Velkos,Wei Yang,Yang-Rong Yao,XinYe Liu,Bernd Büchner,Stanislav M. Avdoshenko,Ning Chen,Alexey A. Popov Chem. Sci., 2020,11, 4766-4772
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Lijun Xu,Zhubo Liu,Weipeng Dong,Jinyu Song,Maozhong Miao,Jianfeng Xu,Hongjun Ren Org. Biomol. Chem., 2015,13, 6333-6337
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Buyuan Guan,Xue Wang,Yu Xiao,Yunling Liu,Qisheng Huo Nanoscale, 2013,5, 2469-2475
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Zhixia Liu,Diannan Lu,Jianmin Li,Wei Chen,Zheng Liu Phys. Chem. Chem. Phys., 2009,11, 333-340
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Odrun Arna Gederaas,Svanhild Arentz Schønberg,Ståle Ramstad,Kristian Berg,Anders Johnsson,Hans E. Krokan Photochem. Photobiol. Sci., 2005,4, 383-389
1171381-90-0 (4-Ethylphenylglyoxal hydrate) Related Products
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- 3457-48-5(1,2-Di-p-tolylethane-1,2-dione)
- 1074-12-0(2-Oxo-2-phenylacetaldehyde)
- 16208-20-1(1-Naphthylglyoxal hydrate)
- 2431-00-7(1-(4-methylphenyl)-2-phenyl-ethane-1,2-dione)
- 48160-61-8(Ethanone,1,1'-(1,4-phenylene)bis[2,2-dihydroxy-)
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1171381-90-0)4-Ethylphenylglyoxal hydrate

Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price($):221.0/446.0/1336.0